![molecular formula C23H18BrN3O2 B2879877 2-amino-3-(4-bromobenzoyl)-N-(m-tolyl)indolizine-1-carboxamide CAS No. 898417-03-3](/img/structure/B2879877.png)
2-amino-3-(4-bromobenzoyl)-N-(m-tolyl)indolizine-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-amino-3-(4-bromobenzoyl)-N-(m-tolyl)indolizine-1-carboxamide, also known as BRD-9424, is a small molecule that has gained attention in the scientific community due to its potential therapeutic applications.
Scientific Research Applications
Photoluminescence Applications
Research on related indolizine compounds, such as 6-Amino-8-cyanobenzo[1,2-b]indolizines, has shown unusual blue-shifted acid-responsive photoluminescence behavior. These compounds exhibit dramatic blue shifts in fluorescence emission when protonated, a property that can be utilized in designing pH-sensitive optical materials. Efficient synthesis methods have been developed to make variously substituted versions of this nucleus, enabling the tuning of optical and pH effects for potential applications in sensors and imaging technologies (Outlaw et al., 2016).
Antimicrobial and Anticancer Applications
Another area of application for similar indolizine derivatives involves antimicrobial and anticancer activities. For example, new pyrazole, fused pyrazolo[3,4-d]-pyrimidine, and pyrazolo[4,3-e][1,2,4]-triazolo[1,5-c]pyrimidine derivatives have been synthesized and tested for their antimicrobial activity. These compounds show promise in developing new antimicrobial agents (Abunada et al., 2008). Additionally, some indole derivatives have been synthesized with significant antimicrobial activities, suggesting their potential as drug candidates (Salman et al., 2015).
Synthesis of Derivatives for Biological Applications
A novel one-pot domino reaction for synthesizing 2-acetyl-3-(phenylamino)indolizine-1-carboxamide derivatives has been reported, highlighting the versatility of these compounds. This synthetic pathway opens up possibilities for creating a range of derivatives with potential biological applications, including as lead compounds in drug discovery (Ziyaadini et al., 2011).
Antituberculosis and Anticancer Agents
Research has also been conducted on substituted 3-(3-chlorobenzoyl)-N-phenylindolizine-1-carboxamides for their in vitro anti-tuberculosis, anticancer, anti-inflammatory, and antibacterial activity. These studies provide a foundation for further exploration of indolizine derivatives as multifunctional therapeutic agents (Mahanthesha et al., 2022).
properties
IUPAC Name |
2-amino-3-(4-bromobenzoyl)-N-(3-methylphenyl)indolizine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H18BrN3O2/c1-14-5-4-6-17(13-14)26-23(29)19-18-7-2-3-12-27(18)21(20(19)25)22(28)15-8-10-16(24)11-9-15/h2-13H,25H2,1H3,(H,26,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DPPZUUVIAWAFOI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)NC(=O)C2=C3C=CC=CN3C(=C2N)C(=O)C4=CC=C(C=C4)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H18BrN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
448.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-amino-3-(4-bromobenzoyl)-N-(m-tolyl)indolizine-1-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.